3,5-Pyrazolidinedione, 4-ethyl-
Overview
Description
3,5-Pyrazolidinediones are important heterocyclic compounds due to their unique biological activities and have been widely applied in pharmaceutical and agromedical fields . They are known as typical mesoionic compounds, which can be represented by the resonance hybrid of different polarized ionic structures .
Synthesis Analysis
A green synthetic approach and facile method was developed to produce pyrazole compounds by the reaction of ethyl acetoacetate, hydrazines, and catalytic imidazole in aqueous media . 4-Dicyanomethylene-2-pyrazoline-5-one derivatives were synthesized through the reaction of 2-pyrazoline-5-one derivatives with tetracyanoethylene (TCE) by using catalytic imidazole in an aqueous medium .Molecular Structure Analysis
The structure of the new products was confirmed by elemental and spectral analyses and X-ray crystallography . The chemical structure of the novel designed derivatives was ascertained based on elemental analyses, mp, thin-layer chromatography, and spectral analyses .Chemical Reactions Analysis
The syntheses of these derivatives were based on either the Knoevenagel reaction of carbonyl derivatives with 3,4-pyrazolidinedione or cyclization of arylidene (alkylidene) malonic acid hydrazide with glacial acetic acid . 4-Arylazo-3,5-pyrazolidinedione derivatives were also prepared by coupling of aryldiazonium salts with 3,5-pyrazolidinedione or cyclization of arylazomalonic acid hydrazide .Physical and Chemical Properties Analysis
The relative permittivity, dynamic viscosity, mass density, and donor and acceptor numbers of EPSD were compared with data for 3-ethyl-4-methylsydnone (EMSD), 3-ethyl-4-ethylsydnone (EESD), and 3-propyl-4-ethylsydnone (PESD) to investigate the effect of the alkyl substituent .Mechanism of Action
Safety and Hazards
Future Directions
The increasing importance of 3,5-pyrazolidinediones was due to their use as medical derivatives such as 4-butyl-1,2-diphenyl-3,5-pyrazolidinedione (3) which was marked as butazolidin (phenylbutazone). It was widely used in the treatment of rheumatoid arthritis and various other diseases . Future research could focus on the development of new and improved dyes based on pyrazolinone structures .
Properties
IUPAC Name |
4-ethylpyrazolidine-3,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2/c1-2-3-4(8)6-7-5(3)9/h3H,2H2,1H3,(H,6,8)(H,7,9) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PGNOKTLWDKPEHC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NNC1=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30484516 | |
Record name | 3,5-Pyrazolidinedione, 4-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30484516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
23876-80-4 | |
Record name | 3,5-Pyrazolidinedione, 4-ethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30484516 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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